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The relentless progression of neurodegenerative diseases has spurred the search for novel

therapeutic strategies. One promising avenue of investigation is the modulation of nicotinamide

adenine dinucleotide (NAD+) levels in the brain. NAD+ is a critical coenzyme for cellular

metabolism and a substrate for key enzymes involved in neuronal survival and repair.

Nicotinamide phosphoribosyltransferase (NAMPT) is the rate-limiting enzyme in the primary

salvage pathway for NAD+ synthesis in mammals, making it an attractive therapeutic target.[1]

[2] This guide provides a comparative analysis of P7C3-A20, a well-characterized aminopropyl

carbazole, and another emerging class of NAMPT activators, herein referred to as NATs

(NAMPT Activators), in the context of neuroprotection.

Mechanism of Action: Boosting Neuronal NAD+
Both P7C3-A20 and NATs are small molecule activators of NAMPT.[3][4] By enhancing the

enzymatic activity of NAMPT, these compounds increase the intracellular pool of NAD+.[5] This

elevation in NAD+ is believed to confer neuroprotection through several downstream

mechanisms, including the activation of sirtuins (e.g., SIRT1), which are NAD+-dependent

deacetylases that regulate gene expression and cellular stress responses, and by providing the

necessary substrate for cellular energy metabolism and DNA repair.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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